Cas no 1431727-86-4 (6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid)

• Product Name: 6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid
• CAS No: 1431727-86-4
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 5189835
• Update Time: 2025-05-23

6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid

• Inchi： 1S/C13H9F3N2O3/c1-7-5-10(12(20)21)11(19)18(17-7)9-4-2-3-8(6-9)13(14,15)16/h2-6H,1H3,(H,20,21)
• InChI Key： OXANAOBGBDENTD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(C(F)(F)F)=C2)N=C(C)C=C1C(O)=O

Computed Properties

• Exact Mass: 298.057
• Monoisotopic Mass: 298.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2

Additional information on 6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid

6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid: A Comprehensive Overview

6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid, also known by its CAS number 1431727-86-4, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound belongs to the class of pyridazine derivatives, which have been extensively studied for their unique chemical properties and biological activities. The molecule features a pyridazine ring system with substituents that include a methyl group, a trifluoromethyl phenyl group, and a carboxylic acid moiety. These functional groups contribute to its versatile reactivity and make it an interesting target for both academic and industrial research.

The synthesis of 6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyridazine ring system while maintaining high stereochemical control. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

The structural complexity of this compound makes it an excellent candidate for studying various chemical reactions. The presence of electron-withdrawing groups such as the trifluoromethyl phenyl moiety enhances the electrophilic character of the pyridazine ring, making it more susceptible to nucleophilic attacks. This property has been exploited in several studies to investigate its reactivity towards nucleophiles under different reaction conditions. Recent research has demonstrated that this compound can undergo various transformations, including cycloaddition reactions and nucleophilic substitutions, leading to the formation of novel heterocyclic compounds with potential applications in drug design.

In terms of biological activity, 6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid has shown promising results in preliminary assays. Studies conducted in vitro have revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, research published in 2023 highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. The carboxylic acid group plays a crucial role in binding to the enzyme's active site, suggesting that this compound could serve as a lead molecule for developing anti-cancer drugs.

Beyond pharmacology, this compound has also garnered interest in materials science due to its unique electronic properties. The conjugated system within the pyridazine ring contributes to its high stability and fluorescence characteristics. Recent studies have explored its application as a fluorescent probe for detecting metal ions in aqueous solutions. The trifluoromethyl phenyl group enhances the compound's solubility and sensitivity, making it a viable candidate for environmental monitoring applications.

The development of efficient analytical methods for characterizing 6-Methyl-3-oxo-2-(3-trifluoromethyl-phenyl)-2,3-dihydro-pyridazine-4-carboxylic acid has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These methods provide valuable insights into the compound's physical properties and help ensure its reliability for further studies.

In conclusion, 6-Methyl-3 oxo 2 (3 trifluoromethyl phenyl) 2 3 dihydro pyridazine 4 carboxylic acid, with its unique chemical structure and versatile functional groups, represents a valuable addition to the arsenal of compounds available for scientific exploration. Its potential applications span across multiple disciplines, from drug discovery to materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a significant role in advancing both academic knowledge and industrial innovations.